1-(3-tert-butyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride

• CAS No.: 2680529-36-4
• Molecular Formula: C7H14ClN3S
• Molecular Weight: 207.7

Description

1-(3-tert-butyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride is a chemical compound with the molecular formula C7H13N3S and a molecular weight of 171.26 g/mol . This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

The synthesis of 1-(3-tert-butyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride involves several steps. One common method includes the reaction of 3-tert-butyl-1,2,4-thiadiazole with methanamine in the presence of hydrochloric acid. The reaction conditions typically involve refluxing the reactants in a suitable solvent such as ethanol or methanol . Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as using catalysts or varying temperature and pressure.

Chemical Reactions Analysis

1-(3-tert-butyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles such as halides or alkoxides under appropriate conditions.

Scientific Research Applications

1-(3-tert-butyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound exhibits antimicrobial properties and is studied for its potential use in developing new antibiotics.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the production of agrochemicals and pharmaceuticals due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of 1-(3-tert-butyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is attributed to its ability to inhibit the growth of bacteria by interfering with their cell wall synthesis or protein function . The compound may also interact with enzymes or receptors in biological systems, leading to various physiological effects.

Comparison with Similar Compounds

1-(3-tert-butyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride can be compared with other thiadiazole derivatives such as:

1-(3-tert-butyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride: This compound has a similar structure but contains an oxadiazole ring instead of a thiadiazole ring.

1-(3-ethyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride: Another similar compound with an ethyl group instead of a tert-butyl group.

The uniqueness of this compound lies in its specific chemical structure, which imparts distinct biological and chemical properties, making it valuable for various applications.